Cas no 2320686-88-0 (N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide)

• Product Name: N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide
• CAS No: 2320686-88-0
• MF: C₁₅H₁₃NO₃S₂
• MW: 319.398621320724
• CID: 5341977
• Update Time: 2025-05-20

N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)furan-3-carboxamide
• N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]furan-3-carboxamide
• N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide

• Inchi： 1S/C15H13NO3S2/c17-12(7-16-15(18)10-3-5-19-8-10)14-2-1-13(21-14)11-4-6-20-9-11/h1-6,8-9,12,17H,7H2,(H,16,18)
• InChI Key： CCDNJUUGKMMDHU-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1C(CNC(C1=COC=C1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• XLogP3: 2.2
• Topological Polar Surface Area: 119

Additional information on N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide

Comprehensive Overview of N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide (CAS No. 2320686-88-0)

The compound N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide (CAS No. 2320686-88-0) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, combining bithiophene and furan moieties, makes it a promising candidate for various applications, including drug development and organic electronics. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide has surged, driven by the need for innovative therapeutics and advanced materials. The compound's thiophene-furan hybrid structure is particularly appealing for designing small-molecule inhibitors and photovoltaic materials. Its CAS No. 2320686-88-0 serves as a critical identifier for researchers sourcing this compound for experimental studies or industrial applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide?" The synthesis typically involves multi-step organic reactions, including amide coupling and hydroxyethylation, to achieve the desired molecular architecture. Another common query is: "How does the furan-3-carboxamide moiety influence the compound's bioactivity?" Studies suggest that this moiety enhances hydrogen bonding and π-stacking interactions, which are crucial for binding to biological targets.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthetic methods to produce N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide with minimal environmental impact. This aligns with the growing trend of sustainable drug discovery and green materials development. Additionally, its potential applications in optoelectronic devices have sparked interest among material scientists, particularly in the context of organic light-emitting diodes (OLEDs) and solar cells.

From a pharmacological perspective, N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide is being investigated for its anti-inflammatory and antioxidant properties. Preliminary studies indicate that its bithiophene core may modulate key signaling pathways involved in oxidative stress and inflammation. This has led to increased searches for "mechanism of action of bithiophene derivatives" and "furan-carboxamide therapeutic potential."

In summary, N-(2-{2,3'-bithiophene-5-yl}-2-hydroxyethyl)furan-3-carboxamide (CAS No. 2320686-88-0) represents a versatile compound with broad applications in both life sciences and materials engineering. Its unique structural features and multifunctional properties make it a subject of ongoing research, addressing some of the most pressing challenges in modern science. As interest in tailored heterocycles continues to grow, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.